Cas no 23693-82-5 (1-Aziridinepropanoicacid, propyl ester)

• Product Name: 1-Aziridinepropanoicacid, propyl ester
• CAS No: 23693-82-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 262397
• PubChem ID: 32039
• Update Time: 2025-04-19

1-Aziridinepropanoicacid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinepropanoicacid, propyl ester
• propyl 3-(aziridin-1-yl)propanoate
• SCHEMBL674334
• 1-AZIRIDINEPROPIONIC ACID, PROPYL ESTER
• DTXSID40178358
• 23693-82-5
• 1-Aziridinepropanoic acid, propyl ester

• Inchi： 1S/C8H15NO2/c1-2-7-11-8(10)3-4-9-5-6-9/h2-7H2,1H3
• InChI Key： VTWAWMLOUJACQE-UHFFFAOYSA-N
• SMILES： O(CCC)C(CCN1CC1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 0.8

Experimental Properties

• Density: 1.038
• Boiling Point: 214.5°Cat760mmHg
• Flash Point: 82.6°C
• Refractive Index: 1.472
• PSA: 29.31